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Compound of Interest

Compound Name: NB512

Cat. No.: B12382287 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides detailed application notes and protocols for the preparation of

stock solutions of NB512, a dual inhibitor of Bromodomain and Extra-Terminal (BET) proteins

and Histone Deacetylases (HDACs).

Introduction to NB512
NB512 is a potent small molecule inhibitor that targets both BET bromodomains and HDAC1/2,

with EC50 values in the range of 100-400 nM for BRD4 bromodomains and HDAC1/2.[1] By

inhibiting these two major classes of epigenetic regulators, NB512 can modulate gene

expression and has demonstrated anti-proliferative activity in cancer cell lines.[1] Its dual-action

mechanism makes it a valuable tool for research in oncology and epigenetics.

Quantitative Data
Due to the limited publicly available information, the exact molecular weight and solubility of

NB512 are not specified in the search results. Researchers should refer to the Certificate of

Analysis (CofA) provided by the supplier for precise values. The following table provides a

template for summarizing the key quantitative data for NB512.
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Parameter Value Notes

Molecular Weight ( g/mol ) Refer to CofA
Crucial for accurate molar

concentration calculations.

Purity (%) Refer to CofA
Should ideally be >98% for in-

vitro experiments.

Appearance Refer to CofA e.g., White to off-white solid.

Solubility

DMSO To be determined
The recommended solvent for

initial stock solutions.

Ethanol To be determined
Test for solubility if required for

specific applications.

Water Likely insoluble

Small molecule inhibitors are

often poorly soluble in

aqueous solutions.

Recommended Storage

Powder -20°C or -80°C
Protect from light and

moisture.

Stock Solution -20°C or -80°C
Aliquot to avoid repeated

freeze-thaw cycles.

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM stock solution of

NB512 in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
NB512 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL) or amber glass vials
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Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow
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Preparation

Storage Quality Control (Optional but Recommended)

Equilibrate NB512 to RT

Weigh NB512 Powder

Prevent condensation

Add Anhydrous DMSO

Use calibrated balance

Vortex to Dissolve

Ensure complete dissolution

Aliquot into Single-Use Tubes Confirm Concentration (e.g., HPLC)

Store at -20°C or -80°C

Avoid freeze-thaw cycles

Click to download full resolution via product page

Workflow for preparing NB512 stock solution.

Step-by-Step Protocol
Equilibrate to Room Temperature: Before opening, allow the vial of NB512 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
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moisture onto the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula.

Note: You must obtain the molecular weight (MW) from the Certificate of Analysis.

Mass (mg) = 10 mmol/L * MW ( g/mol ) * Volume (L) * 1000 mg/g

Example for 1 mL (0.001 L) of a 10 mM stock solution of a compound with a hypothetical

MW of 500 g/mol : Mass (mg) = 10 * 500 * 0.001 * 1000 = 5 mg

Weigh the Compound: Carefully weigh the calculated mass of NB512 using a calibrated

analytical balance in a clean, sterile weighing boat or directly into a sterile microcentrifuge

tube.

Dissolve in DMSO: Add the calculated volume of anhydrous DMSO to the tube containing

the NB512 powder. For the example above, you would add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes

until the compound is completely dissolved. A brief, gentle warming in a 37°C water bath can

aid dissolution if necessary, but check the compound's stability information first. Visually

inspect the solution to ensure no particulates are visible.

Aliquot and Store: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes. Clearly label each aliquot with the compound name, concentration, solvent, and date

of preparation. Store the aliquots at -20°C or -80°C, protected from light.

Signaling Pathway Inhibition by NB512
NB512 acts as a dual inhibitor of BET proteins and HDACs, which play crucial roles in

regulating gene transcription. The following diagram illustrates the simplified signaling pathway

affected by NB512.
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Epigenetic Regulation

BET Proteins
(e.g., BRD4)

Gene Transcription
(e.g., MYC, p57, HEXIM1)

Promotes

HDACs
(e.g., HDAC1/2)

Histone Acetylation

Removes Acetyl Groups

NB512

Enables
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NB512 inhibits BET proteins and HDACs.

Best Practices and Troubleshooting
Solvent Purity: Always use anhydrous, high-purity DMSO to prepare stock solutions. DMSO

is hygroscopic and can absorb moisture from the air, which may reduce the solubility of the

compound.

Vehicle Control: In your experiments, always include a vehicle control group treated with the

same concentration of DMSO used to dilute the NB512 to its final working concentration.

Precipitation in Aqueous Media: When diluting the DMSO stock solution into an aqueous

buffer or cell culture medium, add the stock solution to the aqueous solution while vortexing
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to ensure rapid mixing and minimize precipitation. The final concentration of DMSO in cell

culture should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Confirmation of Activity: It is good practice to confirm the biological activity of your prepared

stock solution with a dose-response experiment in a relevant assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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